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Compound of Interest

Compound Name: Bromochloromethane-d2

CAS No.: 3149-74-4

Cat. No.: B121628

Get Quote

Executive Summary
Bromochloromethane-d2 (CAS: 3149-74-4), often abbreviated as

, is a specialized deuterated reagent primarily utilized as an electrophilic source of the
dideuteriomethylene (

) moiety.[1] While standard bromochloromethane is a commodity chemical, its deuterated
isotopologue is a high-value tool in the "Deuterium Switch" strategy for drug development,
specifically for introducing metabolic stability via deuterated cyclopropanation or alkylation.

This guide addresses the critical challenge of isotopic purity assurance. Unlike chemical purity,

isotopic purity defines the success of kinetic isotope effect (KIE) studies and the regulatory

acceptance of deuterated active pharmaceutical ingredients (APIs).[1]
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Property Value Note

Formula

Molecular Weight 131.39 g/mol +2.01 Da shift vs. native

Boiling Point 68 °C Volatile; handle with care

Density ~2.02 g/mL Significantly denser than water

Isotopic Purity
Typically

atom % D
Critical parameter

The Science of Isotopic Purity: Enrichment vs.
Abundance[8]
To validate

, one must distinguish between two often-confused metrics.

Atom % Deuterium (Enrichment): The probability that any given hydrogen position is

occupied by deuterium.[1][2] A 99% enrichment means 1 in 100 atoms is Protium (

).[1]

Isotopologue Abundance: The distribution of molecules based on their specific isotopic

composition.[1][2]

-isotopologue (

): The desired product.

-isotopologue (

): The primary impurity ("monoprotio").[1]

-isotopologue (

): The native contaminant.[1]
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Why this matters: In a Simmons-Smith cyclopropanation, a 1% residual proton content (99% D)

can lead to a non-negligible amount of non-deuterated drug product, potentially complicating

mass spectrometry quantification in DMPK studies or altering the metabolic profile.

Analytical Protocols: Self-Validating Systems
Trust but verify. Relying on a Certificate of Analysis (CoA) without internal validation is a risk in

high-stakes synthesis.[1]

Protocol A: Quantitative -NMR (qNMR)
This is the primary method for quantifying the

(

) impurity.[1]

Principle: The deuterium nucleus (

) is "silent" in standard

-NMR.[1] Only residual protium (

) signals are observed.[1]

The Signal: The residual proton in

will not appear as a singlet. Due to geminal coupling with the deuterium atom (

), it appears as a 1:1:1 triplet.[1]

Methodology:

Internal Standard: Use a calibrated standard (e.g., 1,2,4,5-tetrachloro-3-nitrobenzene or

dimethyl sulfone) weighed precisely into the NMR tube.[1]

Solvent: Use a solvent distinct from the analyte, such as

(if analyzing bulk) or Acetone-

.[1]
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Acquisition: Set relaxation delay (

) to

(typically 30-60s) to ensure full relaxation for quantitative integration.

Calculation: Compare the integral of the

triplet (centered ~5-6 ppm, dependent on solvent) against the internal standard.

Protocol B: Mass Spectrometry (GC-MS or ESI-MS)
Used to determine the

ratio directly.[1]

Expectation:

Native (

): Base peak at

128/130/132 (due to

and

patterns).[1]

Deuterated (

): Mass shift of +2.[1] Look for

130/132/134.[1]

Causality: The presence of

or

peaks (relative to the deuterated parent) indicates isotopic impurity.[1]

Visualization: Quality Assurance Workflow
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Caption: Logical workflow for validating isotopic purity prior to use in GMP or GLP synthesis.

Application in Drug Development: The Deuterium
Switch
The most potent application of

is in the synthesis of deuterated cyclopropanes via a modified Simmons-Smith reaction.

Mechanism & Utility
In a standard Simmons-Smith, diiodomethane (ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

) is used.[1] However,

is a viable alternative when activated by Samarium (Sm) or specific Zinc-Copper couples, often
preferred for cost or specific reactivity profiles in carbenoid generation.[1]

The Goal: To replace a metabolically labile cyclopropyl methylene group (

) with a stable

group.[1] The Carbon-Deuterium bond is shorter and stronger than the Carbon-Hydrogen bond
(Primary Kinetic Isotope Effect), slowing down metabolic cleavage by Cytochrome P450
enzymes without altering the drug's binding affinity.

Experimental Protocol: Deuterated Cyclopropanation
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Note: This is a generalized procedure. Always perform a safety assessment.

Activation: Suspend Samarium powder (Sm) in anhydrous THF under Argon.

Addition: Add

(1.1 equiv) and the olefin substrate (1.0 equiv) to the suspension.

Initiation: Cool to -78°C. Slowly add

or initiate the metal insertion.

Reaction: The in situ generated carbenoid (

species) transfers the

unit to the olefin.[1]

Workup: Quench with dilute HCl. The product is the cyclopropane-

.[1]

Visualization: The Deuterium Switch Pathway
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Caption: Mechanistic pathway for transferring the CD2 moiety to an olefin to enhance

metabolic stability.

Handling, Stability, and Safety
Chemical Stability
Bromochloromethane-d2 is chemically stable but sensitive to light and heat.[1]

Storage: Store in amber glass at room temperature or refrigerated (2-8°C).

H/D Exchange Risk: Prolonged exposure to basic moisture can lead to back-exchange of

deuterium for protium.[1] Store over activated 4Å molecular sieves to maintain isotopic
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integrity [1].[1]

Safety Profile
Toxicity: Like its non-deuterated counterpart, it is a volatile haloalkane.[1] It is a suspected

carcinogen and a central nervous system depressant.[1] Use only in a fume hood.

Ozone Depletion: It is a Class I Ozone Depleting Substance.[1] Its use is regulated under the

Montreal Protocol, generally permitted only for essential laboratory and analytical uses [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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